N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine

• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-1H-indazol-6-amine
• InChI: InChI=1S/C17H19N3O2/c1-3-22-17-8-12(4-7-16(17)21-2)10-18-14-6-5-13-11-19-20-15(13)9-14/h4-9,11,18H,3,10H2,1-2H3,(H,19,20)
• InChI Key: IWYBBIVRTFTKFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2=CC3=C(C=C2)C=NN3)OC
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. It belongs to the indazole class of compounds and acts as a highly selective antagonist of the angiotensin II type 2 receptor (AT2R).

Mechanism of Action

N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine acts as a highly selective antagonist of the AT2R, which is involved in the regulation of pain signaling pathways. By blocking the AT2R, N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine is able to reduce pain signaling and provide pain relief.
Biochemical and Physiological Effects:
N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to reduce the expression of pain-related genes, such as TRPV1 and Nav1.7. In addition, N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine has been shown to increase the expression of anti-inflammatory cytokines, such as IL-10.

Advantages and Limitations for Lab Experiments

N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine has a number of advantages for use in lab experiments. It is highly selective for the AT2R, which reduces the potential for off-target effects. In addition, N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine has a favorable safety profile and has been shown to be well-tolerated in preclinical studies. However, one limitation of N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine is that it has a relatively short half-life, which may limit its effectiveness in some experimental settings.

Future Directions

There are a number of future directions for research on N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine. One area of interest is the potential use of N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine in combination with other pain medications to enhance pain relief. Another area of interest is the development of new formulations of N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine that have a longer half-life and improved efficacy. Finally, there is ongoing research into the potential use of N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine in the treatment of other conditions, such as hypertension and heart failure.

Synthesis Methods

The synthesis of N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine involves a multistep process that starts with the reaction of 4-methoxyphenylhydrazine with ethyl 3-oxobutanoate to form 4-methoxyphenylhydrazine hydrochloride. The resulting compound is then reacted with 3-ethoxy-4-methoxybenzaldehyde in the presence of sodium acetate to form the desired product, N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine.

Scientific Research Applications

N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine has been extensively studied for its potential use in the treatment of chronic pain. It has been shown to be effective in preclinical models of neuropathic pain, inflammatory pain, and cancer pain. In addition, N-(3-ethoxy-4-methoxybenzyl)-1H-indazol-6-amine has been shown to have a favorable safety profile in preclinical studies.